Cas no 2034428-78-7 (5-(1-((3-Chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine)

• Product Name: 5-(1-((3-Chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• CAS No: 2034428-78-7
• MF: C₁₆H₁₆ClFN₂O₂S₂
• MW: 386.891843795776
• CID: 6286125
• PubChem ID: 121017196
• Update Time: 2025-10-31

5-(1-((3-Chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorobenzenesulfonyl)-3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidine
• F6473-0934
• 5-[1-(3-chloro-4-fluorophenyl)sulfonylazetidin-3-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine
• 2034428-78-7
• AKOS026689106
• 5-(1-((3-chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• 5-(1-((3-Chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

• Inchi： 1S/C16H16ClFN2O2S2/c17-14-7-13(1-2-15(14)18)24(21,22)20-9-12(10-20)19-5-3-16-11(8-19)4-6-23-16/h1-2,4,6-7,12H,3,5,8-10H2
• InChI Key： SECLJOJFESJRLW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CC(C1)N1CC2C=CSC=2CC1)(=O)=O)F

Computed Properties

• Exact Mass: 386.0325760g/mol
• Monoisotopic Mass: 386.0325760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.2Ų

Additional information on 5-(1-((3-Chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

Introduction to Compound with CAS No. 2034428-78-7 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 2034428-78-7 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 5-(1-((3-Chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine, represents a fascinating blend of structural complexity and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for further investigation in various pharmacological contexts.

The core structure of this compound incorporates several key pharmacophoric elements that are well-documented in the literature for their ability to modulate biological pathways. Specifically, the presence of a tetrahydrothieno[3,2-c]pyridine scaffold is particularly noteworthy, as this moiety has been extensively studied for its potential role in the development of drugs targeting neurological and cardiovascular disorders. The azetidinyl ring further enhances the structural diversity of the molecule, providing additional sites for interaction with biological targets.

In recent years, there has been a growing interest in the development of molecules that can interact with complex biological systems. The sulfonyl group in 5-(1-((3-Chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine is particularly significant, as it has been shown to enhance binding affinity and selectivity when interacting with protein targets. This feature makes the compound an attractive candidate for drug discovery efforts aimed at developing treatments for diseases such as cancer and inflammatory disorders.

The fluorine atom at the 4-position of the phenyl ring adds another layer of complexity to the molecule. Fluorinated aromatic compounds are well-known for their ability to improve metabolic stability and bioavailability, which are critical factors in drug development. The combination of these structural elements suggests that this compound may exhibit a range of pharmacological activities that could be exploited for therapeutic purposes.

Recent studies have begun to explore the potential of this compound in preclinical models. Initial investigations have indicated that it may possess properties suitable for use as an antineoplastic agent. The ability of the molecule to inhibit key enzymes involved in cell proliferation and survival pathways has been observed in vitro. These findings are particularly promising given the increasing demand for novel chemotherapeutic agents that can overcome resistance mechanisms associated with existing treatments.

The role of computational chemistry in the study of this compound cannot be overstated. Advanced computational methods have been employed to predict the binding modes of 5-(1-((3-Chloro-4-fluorophenyl)sulfonyl)azetidin-3-yl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine with various biological targets. These simulations have provided valuable insights into how the molecule interacts with its intended receptors and have helped guide the design of more potent derivatives.

In addition to its potential therapeutic applications, this compound also represents an important tool for academic research. Its unique structure allows researchers to probe fundamental questions about molecular recognition and drug-receptor interactions. By studying compounds like this one, scientists can gain a deeper understanding of how small molecules can be designed to interact with biological systems in a highly specific manner.

The synthesis of 2034428-78-7 presents its own set of challenges due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to produce this compound on a scalable basis. The development of efficient synthetic routes is crucial for both academic research and industrial applications, as it allows for greater accessibility and experimentation with these novel molecules.

The future prospects for this compound are bright, with ongoing research aimed at elucidating its full pharmacological profile. Further preclinical studies are planned to evaluate its efficacy and safety in animal models before moving on to human clinical trials. The collaboration between academic institutions and pharmaceutical companies is essential in bringing such promising compounds from the laboratory to patients who may benefit from them.

In conclusion, compound with CAS No. 2034428-78-7 represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of computational chemistry, synthetic chemistry, and biological testing continues to drive innovation in drug discovery efforts aimed at addressing unmet medical needs.